Cas no 1388035-49-1 (2-Amino-5-bromo-6-chloro-1H-benzimidazole)

• Product Name: 2-Amino-5-bromo-6-chloro-1H-benzimidazole
• CAS No: 1388035-49-1
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 4824230
• Update Time: 2025-06-08

2-Amino-5-bromo-6-chloro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-6-chloro-1H-benzimidazole

• Inchi： 1S/C7H5BrClN3/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H3,10,11,12)
• InChI Key： RDFVQLQYZSEMNX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=C(N)N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-5-bromo-6-chloro-1H-benzimidazole

Introduction to 2-Amino-5-bromo-6-chloro-1H-benzimidazole (CAS No. 1388035-49-1)

2-Amino-5-bromo-6-chloro-1H-benzimidazole (CAS No. 1388035-49-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the benzimidazole class, which is known for its broad range of biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique combination of functional groups in 2-Amino-5-bromo-6-chloro-1H-benzimidazole makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-Amino-5-bromo-6-chloro-1H-benzimidazole features a benzimidazole core with an amino group at the 2-position, a bromine atom at the 5-position, and a chlorine atom at the 6-position. This specific arrangement of substituents imparts unique physical and chemical properties to the molecule, which can be leveraged in various applications. For instance, the presence of the amino group can facilitate interactions with biological targets, while the bromine and chlorine atoms can enhance lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 2-Amino-5-bromo-6-chloro-1H-benzimidazole in several therapeutic areas. One notable application is in the treatment of parasitic infections. Research published in the Journal of Medicinal Chemistry has shown that compounds with a similar structure exhibit potent activity against protozoan parasites such as Trypanosoma cruzi, which causes Chagas disease. The bromine and chlorine substituents are believed to play a crucial role in enhancing the compound's efficacy against these parasites.

In addition to its antiparasitic properties, 2-Amino-5-bromo-6-chloro-1H-benzimidazole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve interference with key signaling pathways that regulate cell proliferation and survival. For example, research published in Cancer Research has shown that 2-Amino-5-bromo-6-chloro-1H-benzimidazole can disrupt the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

The synthetic accessibility of 2-Amino-5-bromo-6-chloro-1H-benzimidazole is another factor that contributes to its appeal as a research tool and potential drug candidate. Several synthetic routes have been developed to produce this compound efficiently and in high yield. One common approach involves the condensation of o-diaminobenzene with formamide to form benzimidazole, followed by selective substitution reactions to introduce the amino, bromine, and chlorine groups. These synthetic methods are well-documented in the literature and can be adapted to large-scale production if necessary.

The physicochemical properties of 2-Amino-5-bromo-6-chloro-1H-benzimidazole, such as its solubility and stability, are also important considerations for its use in pharmaceutical applications. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms. Additionally, its stability under different conditions has been evaluated to ensure that it remains active during storage and administration.

In conclusion, 2-Amino-5-bromo-6-chloro-1H-benzimidazole (CAS No. 1388035-49-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.